Cas no 1784130-81-9 (2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid
• CAS No: 1784130-81-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5103118
• PubChem ID: 84069636
• Update Time: 2026-03-03

2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, α-cyclopropyl-1-[(1,1-dimethylethoxy)carbonyl]-
• 2-(1-(tert-Butoxycarbonyl)azetidin-3-yl)-2-cyclopropylacetic acid
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid
• F78141
• PS-17080
• 2-{1-Boc-azetidin-3-yl}-2-cyclopropylacetic acid
• 1784130-81-9

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-9(7-14)10(11(15)16)8-4-5-8/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： FVPVVLQOJJDDBU-UHFFFAOYSA-N
• SMILES： OC(C(C1CN(C(=O)OC(C)(C)C)C1)C1CC1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8

Additional information on 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid

Comprehensive Overview of 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid (CAS No. 1784130-81-9)

In the realm of pharmaceutical intermediates and fine chemicals, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid (CAS No. 1784130-81-9) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as Boc-azetidine-cyclopropylacetic acid, is a protected amino acid derivative that combines the rigidity of a cyclopropyl ring with the versatility of an azetidine scaffold. Its molecular formula, C₁₃H₂₁NO₄, and molecular weight of 255.31 g/mol make it a valuable building block in medicinal chemistry and drug discovery.

The tert-butoxycarbonyl (Boc) group in this compound serves as a protecting group for the nitrogen atom in the azetidine ring, a feature highly sought after in peptide synthesis and small-molecule drug development. Researchers frequently explore its utility in creating protease inhibitors, GPCR modulators, and other bioactive molecules. The cyclopropylacetic acid moiety further enhances its applicability by introducing steric constraints that can improve target selectivity and metabolic stability—key considerations in modern pharmacokinetic optimization.

Recent trends in AI-driven drug design and fragment-based screening have amplified interest in compounds like 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid. Computational tools such as molecular docking and QSAR modeling often highlight its potential as a scaffold for kinase inhibitors or allosteric modulators. These applications align with growing demand for precision medicine and targeted therapies, particularly in oncology and neurology.

Synthetic routes to this compound typically involve multi-step organic transformations, including N-Boc protection of azetidine derivatives followed by cyclopropylation and carboxylic acid functionalization. Its purity (>95% by HPLC) and stability under standard storage conditions (−20°C, inert atmosphere) make it a reliable reagent for high-throughput screening campaigns. Analytical data (NMR, LC-MS) confirm its structural integrity, while chiral HPLC may be employed to resolve enantiomers if needed.

From an SEO perspective, common search queries related to this compound include "Boc-azetidine synthesis," "cyclopropylacetic acid derivatives," and "CAS 1784130-81-9 supplier." These reflect user interest in custom synthesis, bulk availability, and technical datasheets. Environmental and regulatory aspects are also frequently searched, with terms like "green chemistry alternatives" and "REACH compliance" gaining traction—though this compound currently falls outside major regulatory lists.

In conclusion, 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-cyclopropylacetic acid represents a compelling case study in structure-activity relationship (SAR) exploration. Its balanced lipophilicity (cLogP ~1.2) and hydrogen-bonding capacity position it as a versatile intermediate for next-generation therapeutics. As bioconjugation techniques and PROTAC technology advance, demand for such functionalized heterocycles is expected to rise, solidifying its role in cutting-edge pharmaceutical research.